(10aS)-1,5,10,10a-Tetrahydro-3H-[1,3]thiazolo[3,4-b]isoquinoline-3-thione

• CAS No.: 62855-13-4
• Molecular Formula: C11H11NS2
• Molecular Weight: 221.3 g/mol
• IUPAC Name: (10aS)-1,5,10,10a-tetrahydro-[1,3]thiazolo[3,4-b]isoquinoline-3-thione
• InChI: InChI=1S/C11H11NS2/c13-11-12-6-9-4-2-1-3-8(9)5-10(12)7-14-11/h1-4,10H,5-7H2/t10-/m0/s1
• InChI Key: RKZRSFDITVGOHP-JTQLQIEISA-N
• Isomeric SMILES: C1[C@H]2CSC(=S)N2CC3=CC=CC=C31
• Canonical SMILES: C1C2CSC(=S)N2CC3=CC=CC=C31

Description

(10aS)-1,5,10,10a-Tetrahydro-3H-[1,3]thiazolo[3,4-b]isoquinoline-3-thione is a useful research compound. Its molecular formula is C11H11NS2 and its molecular weight is 221.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Carbon disulphide (63 g) is added dropwise, at 20° C. and whilst stirring vigorously, to a solution of (RS)-3-hydroxysulphonyloxymethyl-1,2,3,4-tetrahydroisoquinoline (151 g) and sodium hydroxide pellets (63 g) in water (5000 cc). A cream precipitate is immediately formed. The very thick mixture is stirred at a temperature of about 20° C. for 24 hours. The reaction mixture is then neutralised by adding 4 N hydrochloric acid (130 cc). The solid is filtered off and then washed copiously with water. After drying, (RS)-1,5,10,10a-tetrahydrothiazolo[3,4-b]isoquinoline-3-thione (107 g) is obtained in the form of white crystals which melt at 180° C.